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Compound of Interest

Compound Name: Longdaysin

Cat. No.: B608630 Get Quote

Application Notes and Protocols: Longdaysin
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and use of

Longdaysin in various in vitro assays. Longdaysin is a cell-permeable purine derivative that

acts as a multi-kinase inhibitor.

Introduction
Longdaysin has been identified as a potent modulator of cellular circadian rhythms and an

inhibitor of the Wnt/β-catenin signaling pathway.[1] It primarily targets Casein Kinase 1α (CK1α)

and Casein Kinase 1δ (CK1δ), with additional activity against Cyclin-Dependent Kinase 7

(CDK7) and Extracellular signal-regulated kinase 2 (ERK2).[2][3] Its ability to inhibit these

kinases makes it a valuable tool for studying their roles in various biological processes,

including circadian clocks, cell proliferation, and cancer progression.[1][4]

Solubility and Storage
Proper dissolution and storage of Longdaysin are critical for maintaining its stability and

activity. It is sparingly soluble in aqueous solutions and requires an organic solvent for initial

reconstitution.

Table 1: Solubility of Longdaysin
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Solvent Solubility Concentration

DMSO 50 - 125 mg/mL 149.11 - 372.77 mM

Ethanol 67 mg/mL 199.8 mM

Water Insoluble -

Data compiled from multiple sources.[2][3][5][6]

Storage Recommendations:

Powder: Store at -20°C for up to 3 years.[2]

Stock Solutions: Aliquot and store in a tightly sealed container at -80°C for up to 1 year or

-20°C for up to 6 months to avoid repeated freeze-thaw cycles.[2][3][5]

Preparation of Solutions
Protocol 1: Preparation of a 10 mM Longdaysin Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO.

Materials:

Longdaysin powder (MW: 335.33 g/mol )

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Procedure:

Equilibrate the Longdaysin vial to room temperature before opening.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.selleckchem.com/products/longdaysin.html
https://www.medchemexpress.com/longdaysin.html
https://www.sigmaaldrich.com/US/en/product/mm/438075
https://file.medchemexpress.com/batch_PDF/HY-18285/Longdaysin-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/products/longdaysin.html
https://www.selleckchem.com/products/longdaysin.html
https://www.medchemexpress.com/longdaysin.html
https://www.sigmaaldrich.com/US/en/product/mm/438075
https://www.benchchem.com/product/b608630?utm_src=pdf-body
https://www.benchchem.com/product/b608630?utm_src=pdf-body
https://www.benchchem.com/product/b608630?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weigh the desired amount of Longdaysin powder. For example, to prepare 1 mL of a 10

mM stock solution, use 3.35 mg of Longdaysin.

Add the appropriate volume of fresh DMSO to the Longdaysin powder. For 3.35 mg, add 1

mL of DMSO.

Vortex the solution thoroughly until all the powder is completely dissolved. Gentle warming or

sonication may be used if necessary.[3][6]

Aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile tubes.

Store the aliquots at -80°C for long-term storage or -20°C for shorter-term storage.[3]

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

This protocol outlines the dilution of the stock solution for use in cell culture experiments.

Materials:

10 mM Longdaysin stock solution in DMSO

Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Procedure:

Thaw a single aliquot of the 10 mM Longdaysin stock solution at room temperature.

Determine the final desired concentration of Longdaysin for your experiment. Common

working concentrations range from 1 µM to 25 µM.[3]

Perform a serial dilution of the stock solution in pre-warmed cell culture medium to achieve

the final concentration.

Important: The final concentration of DMSO in the culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Example for 10 µM: Add 1 µL of 10 mM Longdaysin stock to 1 mL of cell culture medium.
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Mix the working solution gently by pipetting or inverting the tube.

Add the final working solution to your cell cultures. Remember to include a vehicle control

(medium with the same final concentration of DMSO) in your experimental setup.

Experimental Protocols and Data
Protocol 3: Wnt/β-catenin Pathway Inhibition Assay

This protocol details a method to assess Longdaysin's effect on the Wnt/β-catenin signaling

pathway via Western Blot. Longdaysin inhibits this pathway by preventing the phosphorylation

of LRP6 and DVL2, which leads to a reduction in β-catenin levels.[1]

Materials:

Breast cancer cell lines (e.g., MDA-MB-231, Hs578T) or HEK293T cells.[1]

Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors.

Primary antibodies: anti-phospho-LRP6, anti-LRP6, anti-DVL2, anti-active-β-catenin, anti-

total-β-catenin, anti-GAPDH (or other loading control).

HRP-conjugated secondary antibodies.

Chemiluminescence substrate.

Procedure:

Seed cells in 6-well plates and allow them to adhere overnight.

Treat the cells with varying concentrations of Longdaysin (e.g., 0, 5, 10, 25 µM) for 24

hours.[1][6]

After treatment, wash the cells with ice-cold PBS and lyse them using lysis buffer.

Determine the protein concentration of the lysates using a BCA or Bradford assay.

Perform SDS-PAGE and transfer the proteins to a PVDF membrane.
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Block the membrane and probe with the appropriate primary antibodies overnight at 4°C.

Wash the membrane and incubate with HRP-conjugated secondary antibodies.

Detect the protein bands using a chemiluminescence imaging system.

Analyze the band intensities to determine the effect of Longdaysin on the phosphorylation

and total protein levels of the target proteins.

Table 2: IC₅₀ Values of Longdaysin for Target Kinases

Target Kinase IC₅₀ (µM) Assay Type

CK1α 5.6 Cell-free assay

CK1δ 8.8 Cell-free assay

CDK7 29 Cell-free assay

ERK2 52 Cell-free assay

Data from Selleck Chemicals and MedchemExpress.[2][3]

Visualizations
Signaling Pathway Diagram

The following diagram illustrates the mechanism by which Longdaysin inhibits the Wnt/β-

catenin signaling pathway.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b608630?utm_src=pdf-body
https://www.benchchem.com/product/b608630?utm_src=pdf-body
https://www.selleckchem.com/products/longdaysin.html
https://www.medchemexpress.com/longdaysin.html
https://www.benchchem.com/product/b608630?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane Cytoplasm

Nucleus

Wnt Ligand

Frizzled (FZD)
Receptor

 binds

LRP6
Co-receptor

 binds

DVL2

CK1δ/ε

 phosphorylates

Destruction
Complex

 inhibits

p-LRP6 p-DVL2

β-catenin

 phosphorylates for
 degradation

p-β-catenin
(Degradation) TCF/LEF

 translocates to
 nucleus and binds

Wnt Target Genes
(Axin2, DKK1, etc.)

 activates
 transcription

Longdaysin

 inhibits

Click to download full resolution via product page

Caption: Longdaysin inhibits CK1δ/ε, blocking Wnt signaling.
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Experimental Workflow Diagram

The diagram below outlines the general workflow for preparing Longdaysin and conducting a

cell-based in vitro assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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